Magnesium-DL-aspartate tetrahydrate chemical properties and structure
Magnesium-DL-aspartate tetrahydrate chemical properties and structure
An In-depth Technical Guide to the Chemical Properties and Structure of Magnesium-DL-aspartate Tetrahydrate
Introduction
Magnesium-DL-aspartate tetrahydrate is a chelated mineral salt of significant interest in the pharmaceutical and nutraceutical industries. It combines the essential mineral magnesium with the racemic amino acid DL-aspartic acid, forming a stable, crystalline hydrate. Its primary application stems from its high bioavailability compared to inorganic magnesium salts, making it an effective agent for preventing and treating magnesium deficiency.[1][2][3] A thorough understanding of its chemical and structural properties is paramount for researchers, scientists, and drug development professionals involved in formulation, quality control, and the development of novel therapeutic applications. This guide provides a comprehensive technical overview of its core chemical properties, molecular structure, synthesis, and analytical characterization.
Chapter 1: Chemical Identity and Nomenclature
The precise identification of a chemical entity is the foundation of all scientific investigation. Magnesium-DL-aspartate tetrahydrate is a specific salt hydrate with a defined stoichiometry.
Table 1: Compound Identification
| Identifier | Value |
|---|---|
| Chemical Name | Magnesium-DL-aspartate tetrahydrate |
| Synonyms | Magnesium hydrogen DL-aspartate tetrahydrate[4], DL-Aspartic acid magnesium salt tetrahydrate[][6] |
| CAS Number | 7018-07-7[4][6][7] |
| Molecular Formula | C₈H₁₂MgN₂O₈ · 4H₂O or (C₄H₆NO₄)₂Mg · 4H₂O[1][4][6] |
| Molecular Weight | 360.56 g/mol [8] |
The compound consists of one magnesium ion (Mg²⁺) coordinated to two aspartate anions. The "DL" designation indicates that the compound is a racemic mixture, containing both D-aspartate and L-aspartate enantiomers. The "tetrahydrate" suffix signifies the presence of four molecules of water of crystallization per formula unit, which are integral to its crystal structure and stability.[1][9]
Chapter 2: Physicochemical Properties
The physical and chemical properties of an active pharmaceutical ingredient (API) are critical determinants of its behavior during formulation, storage, and physiological absorption.
Table 2: Physicochemical Characteristics
| Property | Description |
|---|---|
| Appearance | White, crystalline powder or colorless crystals.[1][4] |
| Solubility | Readily soluble in water.[1][7] Its high water solubility is a key factor in its enhanced oral bioavailability compared to less soluble salts like magnesium oxide.[2][8] |
| pH (aqueous solution) | A 1% to 5% solution in water exhibits a pH in the range of 5.5 to 7.5.[6][10] |
| Water Content | The theoretical water content, as determined by Karl Fischer titration, is between 18.0% and 22.0%.[6] |
| Stability | The crystalline hydrate form is stable under standard storage conditions. The integrated water molecules contribute to the stability of the crystal lattice.[1] |
Chapter 3: Molecular and Crystal Structure
The therapeutic efficacy and bioavailability of Magnesium-DL-aspartate tetrahydrate are intrinsically linked to its three-dimensional structure. X-ray crystallography studies of the racemic compound have elucidated the precise coordination environment of the magnesium ion.[9]
The magnesium cation (Mg²⁺) is at the center of an octahedral coordination sphere, bonded exclusively to oxygen atoms.[9] The geometry is defined by:
-
Equatorial Plane: Four oxygen atoms from the four water molecules of hydration.
-
Axial Positions: Two oxygen atoms from the β-carboxylate groups of two different aspartate molecules (one D-enantiomer and one L-enantiomer).[9]
A noteworthy feature of this structure is that the α-carboxylate and the amino groups of the aspartate ligands are not directly coordinated to the central magnesium ion. Instead, they participate in an extensive network of intermolecular hydrogen bonds with the coordinated water molecules and adjacent aspartate anions.[9] This hydrogen-bonding network is crucial for the overall stability of the crystal lattice. The entire complex molecule possesses a crystallographic center of inversion.[9]
Caption: Octahedral coordination sphere of Magnesium-DL-aspartate.
Chapter 4: Synthesis and Purification
The synthesis of Magnesium-DL-aspartate tetrahydrate is typically achieved through an acid-base reaction in an aqueous medium, followed by crystallization. The method is straightforward and scalable, making it suitable for industrial production.
Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a common method for preparing the title compound.[9][11]
-
Reactant Preparation: In a suitable reaction vessel, add 13.3 g (0.1 mol) of DL-Aspartic Acid to 150 mL of purified water.
-
Base Addition: While stirring, slowly add 2.92 g (0.05 mol) of magnesium hydroxide, Mg(OH)₂, to the aspartic acid slurry. Alternative magnesium sources like magnesium carbonate can also be used.[11] The molar ratio of aspartic acid to magnesium should be 2:1.
-
Reaction: Heat the mixture gently (e.g., to 60-70°C) and stir until the reactants have completely dissolved, forming a clear solution. The reaction involves the neutralization of the acidic carboxylic acid groups of aspartic acid by the magnesium base.
-
pH Adjustment: Cool the solution to room temperature and measure the pH. If necessary, adjust the pH to a range of 6.0-7.5 using small additions of either DL-aspartic acid or a magnesium base.[11] This pH range ensures the formation of the desired salt.
-
Crystallization/Precipitation:
-
Method A (Cooling): Allow the solution to stand undisturbed at room temperature, followed by further cooling in an ice bath (0-4°C) to induce crystallization.
-
Method B (Anti-solvent): To increase yield, the aqueous solution can be concentrated by removing a portion of the water under reduced pressure. The concentrated solution is then slowly added to a stirred anti-solvent, such as ethanol or acetone, causing the product to precipitate.[11][12]
-
-
Isolation and Washing: Collect the resulting white crystalline solid by vacuum filtration. Wash the crystals with a small amount of cold deionized water, followed by a rinse with ethanol or acetone to facilitate drying.
-
Drying: Dry the product in a vacuum oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.
Caption: General workflow for the synthesis of Magnesium-DL-aspartate.
Chapter 5: Analytical Characterization
A robust analytical workflow is essential to confirm the identity, purity, and quality of the synthesized compound.
Spectroscopic Analysis: FTIR
Fourier-Transform Infrared (FTIR) spectroscopy is a powerful tool for identifying the functional groups present in the molecule.
-
Protocol: A small amount of the sample is finely ground with potassium bromide (KBr) and pressed into a thin pellet. The spectrum is recorded over the range of 4000-400 cm⁻¹.
-
Interpretation: The spectrum will exhibit characteristic absorption bands:
-
~3400-3200 cm⁻¹: A broad band corresponding to O-H stretching vibrations of the water of hydration and N-H stretching of the amino group.
-
~1600-1550 cm⁻¹: A strong band from the asymmetric stretching of the carboxylate (COO⁻) groups.
-
~1400 cm⁻¹: A band from the symmetric stretching of the carboxylate groups.
-
Below 600 cm⁻¹: Absorption corresponding to Mg-O bond vibrations may be observed.[13]
-
Thermal Analysis: TGA/DSC
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide information on the thermal stability and composition of the hydrate.
-
Protocol (TGA): A small, accurately weighed sample (5-10 mg) is heated in a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10°C/min). The mass loss is recorded as a function of temperature.
-
Interpretation: A distinct mass loss step is expected corresponding to the removal of the four water molecules. This typically occurs in the temperature range of approximately 50°C to 150°C. The observed mass loss should correlate with the theoretical water content of ~20% for the tetrahydrate. Further decomposition of the anhydrous salt occurs at higher temperatures.[14][15]
Quantitative Analysis
-
Magnesium Content: The percentage of magnesium can be determined by complexometric titration. The sample is dissolved in water and titrated with a standardized solution of ethylenediaminetetraacetic acid (EDTA) using a suitable indicator.[16] The assay should yield a magnesium content of approximately 6.3% to 7.0%.[6]
-
Purity: Purity can be assessed using techniques like High-Performance Liquid Chromatography (HPLC) to detect and quantify any organic impurities or unreacted starting materials.
Caption: Analytical workflow for quality control of the final product.
Conclusion
Magnesium-DL-aspartate tetrahydrate is a well-defined chemical compound whose properties are dictated by its unique crystal structure. The octahedral coordination of the magnesium ion by water molecules and aspartate ligands, coupled with an extensive hydrogen-bonding network, results in a stable, water-soluble solid. Its synthesis is readily achievable, and its quality can be rigorously controlled through a suite of standard analytical techniques. For scientists in drug development, this detailed chemical and structural knowledge is fundamental for formulating effective and stable dosage forms that can leverage the high bioavailability of this important magnesium salt.
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